![molecular formula C13H21ClN2 B2424854 N'-butyl-N'-[(3-chlorophenyl)methyl]ethane-1,2-diamine CAS No. 1249779-98-3](/img/structure/B2424854.png)
N'-butyl-N'-[(3-chlorophenyl)methyl]ethane-1,2-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N’-butyl-N’-[(3-chlorophenyl)methyl]ethane-1,2-diamine” is a chemical compound. It is a type of Schiff base ligand, which are organic species known for their ability to form metal complexes . Schiff bases can be synthesized by the condensation of aldehydes/ketones with primary amines .
Synthesis Analysis
The synthesis of similar Schiff base ligands involves the condensation of a ketone (like 4-chloroacetophenone) with a diamine (like ethylenediamine) in a solvent (like methanol) in the presence of a catalyst (like H2SO4) . The structure of the synthesized Schiff base ligand is usually confirmed by spectroscopic (1H-NMR, 13C-NMR, IR, and MS) and elemental analyses .
Molecular Structure Analysis
The molecular structure of “N’-butyl-N’-[(3-chlorophenyl)methyl]ethane-1,2-diamine” can be determined using various spectroscopic techniques, including 1H-NMR, 13C-NMR, IR, and MS . These techniques provide information about the types of atoms in the molecule and their connectivity .
Chemical Reactions Analysis
Schiff base ligands like “N’-butyl-N’-[(3-chlorophenyl)methyl]ethane-1,2-diamine” can react with metal ions to form metal complexes . The structures of these complexes can be elucidated by IR, MS, and elemental analyses . The electronic spectra and magnetic moment data can provide information about the geometry of the complexes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N’-butyl-N’-[(3-chlorophenyl)methyl]ethane-1,2-diamine” can be determined using various techniques. For example, the conductivity data can provide information about the electrolytic nature of the compound .
Scientific Research Applications
Complex Formation and Spectroscopy
Research on similar compounds to N'-butyl-N'-[(3-chlorophenyl)methyl]ethane-1,2-diamine has shown their potential in forming metal complexes. For example, Dehghanpour et al. (2010) synthesized rhenium(I) complexes with N,N′-bis[1-(4-chlorophenyl)ethylidene]ethane-1,2-diamine and studied their structures and spectroscopic properties (Dehghanpour et al., 2010).
Crystallographic Studies
Zhang et al. (2007) investigated the hydrogen-bonded chains and three-dimensional frameworks of compounds including 2,2,2-trichloro-N,N'-bis(4-chlorophenyl)ethane-1,1-diamine, providing insights into their crystal structures (Zhang et al., 2007).
Coordination Chemistry
A study by Dehghanpour et al. (2009) focused on copper(I) complexes with a ligand similar to this compound, providing valuable information on the synthesis and characterization of these complexes (Dehghanpour et al., 2009).
Amoebicidal Activity
Research by Kachroo et al. (1986) on diamines similar to this compound demonstrated their potential in vitro amoebicidal activity against E. histolytica (Kachroo et al., 1986).
Rhenium(V) Complexes
A study by Potgieter et al. (2010) explored the formation of different rhenium(V) complexes with ligands related to this compound, offering insights into their structures and spectroscopic properties (Potgieter et al., 2010).
properties
IUPAC Name |
N'-butyl-N'-[(3-chlorophenyl)methyl]ethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21ClN2/c1-2-3-8-16(9-7-15)11-12-5-4-6-13(14)10-12/h4-6,10H,2-3,7-9,11,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDYCTQFUKZCYMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CCN)CC1=CC(=CC=C1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1249779-98-3 |
Source
|
Record name | (2-aminoethyl)(butyl)[(3-chlorophenyl)methyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.